Cas no 67452-85-1 (1-Benzoylpiperidin-3-one)

• Product Name: 1-Benzoylpiperidin-3-one
• CAS No: 67452-85-1
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD03790907
• CID: 966040
• PubChem ID: 13197709
• Update Time: 2025-04-19

1-Benzoylpiperidin-3-one Chemical and Physical Properties

Names and Identifiers

• 1-Benzoylpiperidin-3-one
• 1-Benzoyl-3-piperidinone
• 1-benzoyl-piperidin-3-one
• 67452-85-1
• SCHEMBL8538640
• CS-0454831
• MFCD03790907
• DTXSID00526573
• AB3058
• 3-Piperidinone, 1-benzoyl-
• AKOS017550099

• MDL： MFCD03790907
• Inchi： 1S/C12H13NO2/c14-11-7-4-8-13(9-11)12(15)10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2
• InChI Key： SBQPFUPQROCYRR-UHFFFAOYSA-N
• SMILES： O=C1CN(C(C2C=CC=CC=2)=O)CCC1

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.188±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (5.5 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines